2-[(2-chlorobenzyl)sulfanyl]-3H-indol-3-one N-[3-(trifluoromethyl)phenyl]hydrazone

• IUPAC Name: [2-[(2-chlorophenyl)methylsulfanyl]-1H-indol-3-yl]-[3-(trifluoromethyl)phenyl]diazene
• InChI: InChI=1S/C22H15ClF3N3S/c23-18-10-3-1-6-14(18)13-30-21-20(17-9-2-4-11-19(17)27-21)29-28-16-8-5-7-15(12-16)22(24,25)26/h1-12,27H,13H2
• InChI Key: JVMVOLGPFXTQTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=C(C3=CC=CC=C3N2)N=NC4=CC=CC(=C4)C(F)(F)F)Cl
• Molecular Formula: C22H15ClF3N3S
• Molecular Weight: 445.9 g/mol
• CAS No.: 478044-94-9

Description

2-[(2-chlorobenzyl)sulfanyl]-3H-indol-3-one N-[3-(trifluoromethyl)phenyl]hydrazone is a useful research compound. Its molecular formula is C22H15ClF3N3S and its molecular weight is 445.89. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Conformational Studies

Structures of hydrazones, including 2-[(2-chlorobenzyl)sulfanyl]-3H-indol-3-one N-[3-(trifluoromethyl)phenyl]hydrazone, demonstrate varied conformations and intermolecular hydrogen bonding. These molecules display differences in their molecular geometry, with no significant intramolecular hydrogen bonds observed. The study highlights conformational variations and the implications of these structures in their physicochemical properties and potential interactions with biological targets (Lindgren et al., 2013).

Chemical Reactions and Synthesis

Hydrazones like this compound are involved in various chemical reactions, including condensation with aldehydes, ketones, and aldoses. These reactions result in a range of products with potential applications in materials science, medicinal chemistry, and synthetic organic chemistry. The study of these reactions provides insight into the reactivity and functionalization of hydrazones (Ershov et al., 2009).

Catalytic Applications and Synthesis of Heterocycles

Hydrazones, including the compound , can be utilized in catalytic reactions to synthesize heterocyclic compounds. These reactions are crucial for the development of pharmaceuticals and agrochemicals. The ability of hydrazones to act as ligands or intermediates in catalytic cycles expands their utility in organic synthesis, leading to the formation of complex molecules with biological relevance (Zhou et al., 2016).